Cas no 175277-81-3 (3-Pyridinecarbonylchloride, 5-chloro-1,2-dihydro-2-oxo-)

3-Pyridinecarbonylchloride, 5-chloro-1,2-dihydro-2-oxo- structure
175277-81-3 structure
Product Name:3-Pyridinecarbonylchloride, 5-chloro-1,2-dihydro-2-oxo-
CAS No:175277-81-3
MF:C6H3Cl2NO2
MW:191.999519586563
CID:111979
PubChem ID:45081691
Update Time:2025-04-18

3-Pyridinecarbonylchloride, 5-chloro-1,2-dihydro-2-oxo- Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinecarbonylchloride, 5-chloro-1,2-dihydro-2-oxo-
    • 5-chloro-2-oxo-1H-pyridine-3-carbonyl chloride
    • 3-Pyridinecarbonylchloride,5-chloro-1,2-dihydro-2-oxo-(9CI)
    • 5-Chloro-2-oxo-1,2-dihydropyridine-3-carbonyl chloride
    • 175277-81-3
    • DTXSID60664783
    • Inchi: 1S/C6H3Cl2NO2/c7-3-1-4(5(8)10)6(11)9-2-3/h1-2H,(H,9,11)
    • InChI Key: SXCSSXXDORTUBB-UHFFFAOYSA-N
    • SMILES: ClC1=CNC(C(C(=O)Cl)=C1)=O

Computed Properties

  • Exact Mass: 190.95419
  • Monoisotopic Mass: 190.954
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 280
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 4
  • XLogP3: 1.3
  • Topological Polar Surface Area: 46.2A^2

Experimental Properties

  • PSA: 46.17
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